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Compound of Interest

Compound Name: 2-Thiophenecarbonyl chloride

Cat. No.: B032975 Get Quote

Essential Safety and Logistics for 2-
Thiophenecarbonyl Chloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical procedures for handling 2-
Thiophenecarbonyl chloride (CAS No. 5271-67-0). Adherence to these guidelines is

essential to ensure personal safety and proper management of this chemical in a laboratory

setting.

Hazard Identification and Immediate Precautions
2-Thiophenecarbonyl chloride is a combustible liquid that can cause severe skin burns and

serious eye damage.[1][2][3] It is crucial to handle this chemical with appropriate personal

protective equipment (PPE) in a well-ventilated area, away from heat, sparks, and open flames.

[1][4]

Signal Word: Danger[1][3]

Hazard Statements:

Combustible liquid.[1][2][3]
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Causes severe skin burns and eye damage.[2][3]

Causes serious eye damage.[2]

Physical and Chemical Properties
A summary of the key quantitative data for 2-Thiophenecarbonyl chloride is provided in the

table below for easy reference.

Property Value Source

Molecular Formula C5H3ClOS [5]

Molecular Weight 146.59 g/mol [5]

Appearance Yellow Liquid [1]

Odor Odorless [1]

Boiling Point
205 - 208 °C (401 - 406.4 °F)

@ 760 mmHg
[1][6]

Flash Point 90 °C (194 °F) [1]

Density 1.371 g/mL at 25 °C [6]

Storage Temperature 2-8°C (Refrigerated) [6][7][8]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step procedure is mandatory when working with 2-
Thiophenecarbonyl chloride.

Step 1: Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 2-Thiophenecarbonyl chloride in a properly functioning

chemical fume hood.[9] Ensure adequate ventilation to minimize inhalation of vapors.[2][10]

Eye and Face Protection: Wear tightly fitting chemical safety goggles or a face shield

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[1][2]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[2] Inspect gloves for any signs of degradation or

puncture before use.

Protective Clothing: Wear a lab coat, and consider fire/flame resistant and impervious

clothing to prevent skin contact.[2][9]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1] For anything other than

minimal exposure, a full-face supplied-air respirator may be necessary.[9]

Step 2: Chemical Handling
Grounding: When transferring, ground and bond containers to prevent static sparks, as the

material is a combustible liquid.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, water, and

moisture.[1][4] The substance may decompose upon exposure to moist air or water.[4]

Heating: Avoid direct heating. Keep away from heat, sparks, and open flames.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][9] It is

recommended to store under an inert atmosphere and keep refrigerated.[1] Store locked up.

[1][2]

Step 3: Emergency Procedures
In case of exposure or spill, follow these immediate first-aid and cleanup measures.
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][3]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

[1] Wash off immediately with soap and plenty of

water.[1] Seek immediate medical attention.[1]

Inhalation

Remove to fresh air.[1] If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1][9] Call a physician or Poison Control

Center immediately.[1][9]

Spill Cleanup:

Evacuate personnel from the spill area.

Remove all sources of ignition.[2][4]

Wear appropriate PPE as described in Step 1.

Absorb the spill with an inert, non-combustible absorbent material such as sand, silica gel, or

vermiculite.[1][4]

Use spark-proof tools to collect the absorbed material.[2][4]

Place the waste in a suitable, closed container for disposal.[1][2]

Disposal Plan
All waste containing 2-Thiophenecarbonyl chloride must be handled as hazardous waste.
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Waste Collection: Collect all waste material, including contaminated absorbent material and

disposable PPE, in a clearly labeled, sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with all local, state, and federal regulations.[1][2] Do not mix with other waste

streams unless explicitly permitted.[10]

Workflow for Handling 2-Thiophenecarbonyl
Chloride
The following diagram illustrates the standard operating procedure for safely handling 2-
Thiophenecarbonyl chloride.
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Caption: Workflow for Safe Handling of 2-Thiophenecarbonyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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